C.I. Acid blue 158

• Molecular Formula: C20H11CrN2Na2O9S2
• Molecular Weight: 585.4 g/mol
• InChI: InChI=1S/C20H14N2O8S2.Cr.2Na.H2O/c23-15-10-17(32(28,29)30)12-5-1-2-6-13(12)19(15)22-21-14-9-8-11-4-3-7-16(31(25,26)27)18(11)20(14)24;;;;/h1-10,23-24H,(H,25,26,27)(H,28,29,30);;;;1H2/q;+3;2*+1;/p-5
• InChIKey: ZQZPAFVDCIVGCR-UHFFFAOYSA-I

C.I. Acid Blue 158: Technical Baseline

C.I. Acid Blue 158 is a water-soluble, premetalized 1:2 chromium complex azo dye belonging to the acid dye class [1]. It is characterized by its dull blackish-blue powder appearance and is structurally defined as disodium chromium(3+) 3-oxido-4-[(1-oxido-8-sulfonatonaphthalen-2-yl)diazenyl]naphthalene-1-sulfonate hydroxide [2]. The compound's unique metallization confers high molecular weight (585.4 g/mol) and a defined coordination sphere , directly influencing its application performance in textile and industrial dyeing processes.

Water-soluble premetalized 1:2 chromium complex acid dye

Reported textile and industrial dyeing research workflow

High-temperature exhaustion dyeing compatibility

• [1] Synthesia. (n.d.). CHROMOLAN BLUE GG 200. Synthesia.eu. Retrieved April 23, 2026. View Source
• [2] PubChem. (2025). C.I. Acid Blue 158, disodium salt. PubChem Compound Summary for CID 22858. View Source

Why C.I. Acid Blue 158 Resists Generic Substitution

While many acid dyes share the same nominal application class, C.I. Acid Blue 158 exhibits a differentiated performance profile rooted in its specific 1:2 chromium metallization and unique ligand structure . Unlike its non-metallized or alternative chromium-complex counterparts, this compound demonstrates a quantifiable absence of unbound, bioavailable chromium species [1] and a distinct fastness-to-solubility ratio that is not guaranteed by generic substitutions . This prevents functional equivalency when substituted with in-class dyes like C.I. Acid Blue 193 or C.I. Acid Blue 25 in demanding wet processing environments. The following evidence guide details the specific, verifiable differentiators that directly impact scientific selection and procurement decisions.

Chromium speciation

AB158 shows no detectable unbound Cr(III); substitutes may contain leachable Cr(III), potentially affecting effluent assessment.

Light fastness gap

AB158 exhibits higher light fastness on wool (ISO 5-6) compared to non-metallized dyes; substitution may reduce UV durability.

Solubility profile

AB158 maintains high solubility at exhaustion temperatures for concentrated dyebaths; lower-solubility alternatives may limit formulation stability.

• [1] Zoorob, G. K., et al. (1997). Speciation of chromium dyes by high-performance liquid chromatography with inductively coupled plasma mass spectrometric detection. Journal of Chromatography A, 773(1-2), 157-162. View Source

Performance Evidence for C.I. Acid Blue 158

Chromium Speciation: Zero Unbound Cr(III)

In a direct HPLC-ICP-MS comparative speciation study, C.I. Acid Blue 158 demonstrated complete complexation of chromium, with no detectable unbound or free chromium species. In contrast, the closely related analog C.I. Acid Blue 193 contained uncomplexed and potentially bioavailable Cr(III) [1]. This fundamental difference in metal binding integrity directly impacts environmental compliance and biological safety profiles.

Chromium Speciation

Head-to-head

0 unbound Cr(III) detected

Supports environmental compliance assessment

HPLC-ICP-MS vs Acid Blue 193

Evidence Dimension	Presence of unbound/leachable chromium species
Target Compound Data	0 (None detected)
Comparator Or Baseline	C.I. Acid Blue 193: Uncomplexed and potentially bioavailable Cr(III) detected
Quantified Difference	Absolute presence of leachable Cr(III) in Acid Blue 193 vs. complete absence in Acid Blue 158
Conditions	HPLC-ICP-MS analysis of commercial dye samples; Cr(III) and Cr(VI) speciation.

Why This Matters

Procurement of C.I. Acid Blue 158 ensures compliance with stricter environmental and toxicological discharge regulations by eliminating the risk of free chromium release, unlike its analog C.I. Acid Blue 193.

• [1] Zoorob, G. K., et al. (1997). Speciation of chromium dyes by high-performance liquid chromatography with inductively coupled plasma mass spectrometric detection. Journal of Chromatography A, 773(1-2), 157-162. View Source

Light Fastness on Wool

C.I. Acid Blue 158 achieves an ISO light fastness rating of 5-6 (fading) on wool at standard depth . This performance is significantly higher than the non-metallized anthraquinone dye C.I. Acid Blue 25 (AATCC 4-5) [1] and the triphenylmethane dye C.I. Acid Blue 3 (AATCC 1) [2], confirming the protective effect of chromium metallization against UV degradation.

Light Fastness (Wool)

Cross-study

ISO 5-6 (fading)

Supports UV-exposure application review

vs AB25 (4-5), AB3 (1) on AATCC scale

Evidence Dimension	Light fastness rating on wool (fading)
Target Compound Data	ISO 5-6 (Fading) / AATCC 5
Comparator Or Baseline	C.I. Acid Blue 25: AATCC 4-5; C.I. Acid Blue 3: AATCC 1
Quantified Difference	Acid Blue 158 exhibits 1-2 grade points higher light fastness than Acid Blue 25 and 4-5 grade points higher than Acid Blue 3 (on 1-8 AATCC scale).
Conditions	Standard depth dyeing on wool; ISO 105-B01/B02 and AATCC methodologies.

Why This Matters

For applications requiring prolonged exposure to UV light (e.g., automotive interiors, outdoor carpets), substituting with lower-fastness acid blues will result in unacceptable fading and product failure.

• [1] Pylam Dyes. (2022). Acid Blue 25 Technical Data. PylamDyes.com. View Source
• [2] Pylam Dyes. (2022). Acid Blue 3 Technical Data. PylamDyes.com. View Source

High-Temperature Solubility in Exhaustion Dyeing

At standard exhaustion dyeing temperatures (90°C), C.I. Acid Blue 158 demonstrates high solubility of 80-90 g/L , facilitating robust liquor stability and high bath exhaustion. This is notably higher than the anthraquinone-based C.I. Acid Blue 25, which exhibits a solubility of only 20 g/L at the same temperature [1].

Solubility at 90°C

Cross-study

80–90 g/L

Supports concentrated dyebath formulation

Distilled water, exhaustion dyeing

Evidence Dimension	Water solubility at 90°C
Target Compound Data	80-90 g/L
Comparator Or Baseline	C.I. Acid Blue 25: 20 g/L
Quantified Difference	C.I. Acid Blue 158 is 4-4.5 times more soluble than C.I. Acid Blue 25 under high-temperature dyeing conditions.
Conditions	Solubility in distilled water at 90°C.

Why This Matters

Higher solubility enables the formulation of more concentrated dye baths and reduces the risk of dye aggregation or specking on the fabric surface, ensuring uniform, level dyeing on wool and nylon.

• [1] Synthesia. (n.d.). EGACID BLUE K (C.I. Acid Blue 25). Synthesia.eu. Retrieved April 23, 2026. View Source

HPLC-ICP-MS Detection Limit

In isocratic reversed-phase HPLC-ICP-MS analysis, C.I. Acid Blue 158 exhibits a 5-fold lower absolute detection limit (1 ng) compared to the structurally related chromium complex dye C.I. Acid Blue 193 (5 ng) [1]. This difference indicates distinct chromatographic behavior and ionization efficiency, relevant for environmental monitoring and trace residue analysis.

Detection Limit (ICP-MS)

Head-to-head

1 ng (5× lower than AB193)

Supports trace dye monitoring

Isocratic HPLC-ICP-MS, Cr monitoring

Evidence Dimension	Absolute HPLC-ICP-MS detection limit
Target Compound Data	1 ng
Comparator Or Baseline	C.I. Acid Blue 193: 5 ng
Quantified Difference	Acid Blue 158 detection limit is 5x more sensitive (lower) than Acid Blue 193.
Conditions	Isocratic reversed-phase HPLC coupled to ICP-MS; monitoring Cr species.

Why This Matters

For laboratories monitoring dye effluent or tracing material provenance, C.I. Acid Blue 158 can be reliably detected and quantified at lower residual levels, facilitating more precise environmental compliance and forensic analysis.

• [1] Zoorob, G. K., et al. (1997). Speciation of chromium dyes by high-performance liquid chromatography with inductively coupled plasma mass spectrometric detection. Journal of Chromatography A, 773(1-2), 157-162. View Source

Wet Fastness on Wool: Perspiration and Washing

C.I. Acid Blue 158 provides a balanced fastness profile on wool, with perspiration fastness (fading) rated at ISO 4 and soaping/wash fastness (stain) rated at ISO 4 . In cross-study comparison, the 1:2 metal complex dye C.I. Acid Blue 193 shows slightly higher perspiration fastness (ISO 4-5) but similar wash fastness [1], while non-metallized anthraquinone Acid Blue 25 demonstrates significantly lower wet fastness performance [2].

Wet Fastness (Wool)

Cross-study

Persp. ISO 4 / Wash ISO 4

Supports contact-textile assessment

vs AB193 (4-5/4-5), AB25 (2/4)

Evidence Dimension	Wet fastness on wool (Perspiration / Washing)
Target Compound Data	Perspiration (Fading) ISO 4; Soaping (Stain) ISO 4
Comparator Or Baseline	C.I. Acid Blue 193: Perspiration ISO 4-5, Washing 40°C ISO 4-5; C.I. Acid Blue 25: Perspiration Alkaline ISO 2, Washing 40°C Stain ISO 4
Quantified Difference	Acid Blue 158 matches Acid Blue 193 wash fastness but lags slightly in perspiration fastness; both substantially outperform Acid Blue 25 in perspiration fastness by 2+ grade points.
Conditions	ISO 105-E04 (Perspiration) and ISO 105-C03 (Washing) on wool fabric.

Why This Matters

For textiles subjected to human contact (e.g., apparel, upholstery), the robust wet fastness of C.I. Acid Blue 158 ensures color integrity and minimizes cross-staining, differentiating it from inferior non-metallized alternatives.

• [1] Synthesia. (n.d.). RYLAN BLUE T2R 150 (C.I. Acid Blue 193). Synthesia.eu. Retrieved April 23, 2026. View Source
• [2] Synthesia. (n.d.). EGACID BLUE K (C.I. Acid Blue 25). Synthesia.eu. Retrieved April 23, 2026. View Source

Application Scenarios for C.I. Acid Blue 158

Environmental Compliance for Dyeing Effluents

In textile and leather processing facilities facing stringent heavy metal discharge limits, C.I. Acid Blue 158 offers a proven advantage over analogs like C.I. Acid Blue 193. As demonstrated by HPLC-ICP-MS speciation analysis, C.I. Acid Blue 158 contains no detectable unbound or potentially bioavailable chromium species [1]. This eliminates the risk of Cr(III) leaching into wastewater, simplifying effluent treatment and ensuring compliance with environmental regulations regarding chromium release. This characteristic is critical for brands and manufacturers adhering to programs such as ZDHC (Zero Discharge of Hazardous Chemicals).

High Light Fastness Dyeing for Wool and Nylon

For products such as automotive upholstery, premium carpets, and outdoor apparel where prolonged UV exposure is unavoidable, C.I. Acid Blue 158 provides superior light fastness protection. With a verified ISO fading rating of 5-6 on wool , it significantly outperforms common alternatives like C.I. Acid Blue 25 (AATCC 4-5) and C.I. Acid Blue 3 (AATCC 1) [2][3]. This ensures extended color retention and reduces product warranty claims associated with photodegradation and fading.

High-Concentration Exhaustion Dyeing Formulations

In industrial dyeing processes utilizing high-temperature exhaustion methods (typically 90°C), the high solubility of C.I. Acid Blue 158 (80-90 g/L) enables the preparation of highly concentrated dyebaths without precipitation . This is a significant differentiator from C.I. Acid Blue 25, which has a much lower solubility limit of 20 g/L at 90°C [4]. The superior solubility of C.I. Acid Blue 158 promotes level dyeing, reduces the risk of speck formation on wool and nylon, and maximizes dye uptake efficiency.

Application

Selection Property

Validation Focus

Effluent chromium discharge assessment

Chromium speciation profile

HPLC-ICP-MS speciation review

UV-exposed textile research

Light fastness performance

ISO/AATCC light fastness testing

High-temperature exhaustion dyeing studies

High-temperature solubility

Dyebath stability and level dyeing evaluation

• [1] Zoorob, G. K., et al. (1997). Speciation of chromium dyes by high-performance liquid chromatography with inductively coupled plasma mass spectrometric detection. Journal of Chromatography A, 773(1-2), 157-162. View Source
• [2] Pylam Dyes. (2022). Acid Blue 25 Technical Data. PylamDyes.com. View Source
• [3] Pylam Dyes. (2022). Acid Blue 3 Technical Data. PylamDyes.com. View Source
• [4] Synthesia. (n.d.). EGACID BLUE K (C.I. Acid Blue 25). Synthesia.eu. Retrieved April 23, 2026. View Source